N-(1-cyano-1,2-dimethylpropyl)-2-[(2-methylphenyl)amino]acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-(2-methylanilino)acetamide
• InChI: InChI=1S/C15H21N3O/c1-11(2)15(4,10-16)18-14(19)9-17-13-8-6-5-7-12(13)3/h5-8,11,17H,9H2,1-4H3,(H,18,19)
• InChI Key: HPEJDHVWXKEOFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC(=O)NC(C)(C#N)C(C)C
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-methylphenyl)amino]acetamide, also known as CDMPA, is a chemical compound that has been widely used in scientific research. It belongs to the class of N-acyl amino acid derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-methylphenyl)amino]acetamide is not fully understood. However, it is believed to act as an inhibitor of various enzymes and ion channels. This compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to inhibit the activity of the ion channel TRPV1, which is involved in the sensation of pain.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain. This can result in improved cognitive function and memory. This compound has also been found to inhibit the activity of TRPV1, which can lead to a reduction in pain sensation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-methylphenyl)amino]acetamide is its ability to selectively inhibit the activity of specific enzymes and ion channels. This makes it a useful tool for studying the function of these proteins. However, one limitation of this compound is its potential toxicity. It has been found to be toxic to some cell lines at high concentrations.

Future Directions

There are several future directions for the use of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-methylphenyl)amino]acetamide in scientific research. One area of interest is the development of this compound-based inhibitors for the treatment of various diseases. This compound has been shown to be effective in inhibiting the activity of acetylcholinesterase, which is involved in Alzheimer's disease. Another area of interest is the use of this compound as a tool for studying the function of ion channels and transporters. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-[(2-methylphenyl)amino]acetamide involves the reaction of 2-methylaniline with 2-bromo-N-(1-cyano-1,2-dimethylpropyl)acetamide in the presence of a base. The reaction produces this compound as a white solid with a yield of around 80%. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-[(2-methylphenyl)amino]acetamide has been widely used in scientific research as a tool for studying the function of various proteins and enzymes. It has been found to be particularly useful in the study of protein-ligand interactions and enzyme inhibition. This compound has also been used as a probe for studying the structure and function of ion channels and transporters.